Cas no 1206987-88-3 (N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1206987-88-3
• MF: C₂₃H₂₁ClN₄O
• MW: 404.892043828964
• CID: 5392599
• Update Time: 2025-10-12

N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methylphenyl)-1-(3-cyano-4-quinolinyl)-4-piperidinecarboxamide
• N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C23H21ClN4O/c1-15-6-7-18(12-20(15)24)27-23(29)16-8-10-28(11-9-16)22-17(13-25)14-26-21-5-3-2-4-19(21)22/h2-7,12,14,16H,8-11H2,1H3,(H,27,29)
• InChI Key： CIOZAXDGDDSXRK-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=CC=3)CCC(C(NC2=CC=C(C)C(Cl)=C2)=O)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 668.1±55.0 °C(Predicted)
• pka: 13.91±0.70(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide (CAS No. 1206987-88-3)

N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide (CAS No. 1206987-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique quinoline and piperidine moieties, is often explored for its potential applications in drug discovery and development. The presence of a cyano group and a chloromethylphenyl substituent enhances its reactivity and binding affinity, making it a valuable candidate for targeting specific biological pathways.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. Researchers are particularly interested in N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide due to its structural similarity to known kinase inhibitors. Its CAS No. 1206987-88-3 is frequently searched in academic databases and patent literature, reflecting its relevance in cancer research and signal transduction studies.

The synthesis of N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Its molecular weight and logP value are critical parameters for drug-likeness assessments, often discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. The compound's solubility and stability under physiological conditions are also key considerations for its potential therapeutic use.

One of the trending topics in the scientific community is the role of quinoline derivatives in antiviral therapies. While CAS No. 1206987-88-3 is not directly linked to antiviral activity, its structural framework aligns with compounds under investigation for infectious disease applications. This connection has spurred interest in its structure-activity relationship (SAR) studies, particularly in optimizing bioavailability and target selectivity.

From a commercial perspective, N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide is available through specialized chemical suppliers, often labeled as a research-grade compound. Its pricing and availability are influenced by factors such as purity (>98% HPLC) and batch size. Researchers frequently inquire about its handling protocols and storage conditions, emphasizing the need for proper documentation and safety data sheets (SDS).

In the context of intellectual property, several patents mention CAS No. 1206987-88-3 as part of broader claims for heterocyclic compounds with therapeutic potential. This highlights its commercial viability and the competitive landscape of drug development. Additionally, its inclusion in high-throughput screening (HTS) libraries underscores its utility in identifying novel biomolecular targets.

Looking ahead, the scientific community anticipates further exploration of N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide in preclinical models. Its potential to modulate enzyme activity or receptor interactions could pave the way for new therapeutic agents. As personalized medicine gains traction, compounds like this will play a pivotal role in tailoring treatments to individual genetic profiles.

In summary, N-(3-chloro-4-methylphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide (CAS No. 1206987-88-3) represents a promising scaffold in medicinal chemistry. Its multifaceted applications, from kinase inhibition to drug design, make it a subject of ongoing research. For scientists and industry professionals, staying updated on its latest developments is essential for leveraging its full potential in biomedical innovation.